Cas no 898789-68-9 (2'-Chloro-3-(2-methylphenyl)propiophenone)

2'-Chloro-3-(2-methylphenyl)propiophenone is a specialized organic compound featuring a chloro-substituted propiophenone backbone with a 2-methylphenyl moiety. This structure imparts unique reactivity, making it valuable as an intermediate in synthetic organic chemistry, particularly in pharmaceutical and agrochemical applications. Its chloro and methylphenyl groups enhance electrophilic properties, facilitating selective functionalization in cross-coupling reactions or nucleophilic substitutions. The compound's defined stereoelectronic characteristics contribute to controlled synthesis of complex molecules. High purity grades are available to ensure consistency in research and industrial processes. Proper handling is advised due to potential reactivity hazards. Its utility lies in precision synthesis, offering a balance of stability and reactivity for advanced chemical transformations.

2'-Chloro-3-(2-methylphenyl)propiophenone structure

898789-68-9 structure

Product Name:2'-Chloro-3-(2-methylphenyl)propiophenone

CAS No:898789-68-9

MF:C₁₆H₁₅ClO

MW:258.742703676224

CID:870853

PubChem ID:24725638

Update Time:2025-11-02

2'-Chloro-3-(2-methylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

- 1-(2-chlorophenyl)-3-(2-methylphenyl)propan-1-one
- 2'-CHLORO-3-(2-METHYLPHENYL)PROPIOPHENONE
- 898789-68-9
- DTXSID70644031
- MFCD03842991
- AKOS016021089
- 2'-Chloro-3-(2-methylphenyl)propiophenone
- MDL： MFCD03842991
- Inchi： 1S/C16H15ClO/c1-12-6-2-3-7-13(12)10-11-16(18)14-8-4-5-9-15(14)17/h2-9H,10-11H2,1H3
- InChI Key： ULFUESNLMHXCPP-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1C(CCC1C=CC=CC=1C)=O

Computed Properties

Exact Mass: 258.0811428g/mol
Monoisotopic Mass: 258.0811428g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 276
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.5
Topological Polar Surface Area: 17.1Å²

2'-Chloro-3-(2-methylphenyl)propiophenone Pricemore >>

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